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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771 Get Quote

C.I. Acid Yellow 42: A Comprehensive Technical
Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Acid Yellow 42, also known by its Colour Index designation C.I. 22910, is a disodium salt

of a bis-azo dye. Its chemical name is 4,4'-bis((4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-

pyrazol-4-yl)azo)-[1,1'-biphenyl]-2,2'-disulfonic acid, disodium salt.[1] This bright yellow, water-

soluble dye is primarily utilized in the textile industry for dyeing protein fibers such as wool and

silk, as well as polyamides.[2] Its molecular structure, characterized by two azo chromophores

and sulfonic acid groups, imparts its vibrant color and affinity for proteinaceous substrates. This

guide provides a detailed overview of the chemical structure, physicochemical properties, and

relevant experimental protocols for C.I. Acid Yellow 42, tailored for a scientific audience.

Chemical Structure and Identification
C.I. Acid Yellow 42 is a complex organic molecule belonging to the bis-azo class of dyes. The

structure features a central biphenyl core with sulfonic acid groups, which are linked via azo

groups to two 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one moieties.
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C.I. Acid Yellow 42 Structure

Chemical Formula: C₃₂H₂₄N₈Na₂O₈S₂

Click to download full resolution via product page

Caption: Chemical structure of C.I. Acid Yellow 42.

Table 1: Chemical Identification of C.I. Acid Yellow 42
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Identifier Value

Chemical Name

4,4'-bis((4,5-dihydro-3-methyl-5-oxo-1-phenyl-

1H-pyrazol-4-yl)azo)-[1,1'-biphenyl]-2,2'-

disulfonic acid, disodium salt[1]

C.I. Name Acid Yellow 42[2]

C.I. Number 22910[2]

CAS Number 6375-55-9[2]

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂[2]

Molecular Weight 758.69 g/mol [2]

Synonyms

Acid Milling Yellow R, Vicoacid Yellow 42, Weak

Acid Yellow C-R, Weak Acid Yellow R, Weak

Acid Yellow MR, Acid Yellow N-CRS, Acid Yellow

R, Acid Yellow MR, Aminyl Yellow F-MR, Apollo

Nylon Fast Yellow M-R, Doracid Yellow R,

Durapel Yellow R, Evron Yellow R, Dycroacid

Milling Yellow MG, Dycroacid Yellow FG, Orco

Milling Yellow RS, Rybacid Yelow 2R, Sandolan

Milling Yellow N-SH, Selmacid Yellow N-2R,

Suminol Milling Yellow MR

Physicochemical Properties
C.I. Acid Yellow 42 is a bright yellow powder.[3] It is soluble in water, forming a lemon-yellow

solution.[3] The color of the aqueous solution is stable in the presence of concentrated

hydrochloric acid and concentrated sodium hydroxide.[3] It is also soluble in ethanol, imparting

a lemon-yellow color, and is slightly soluble in acetone.[3] In concentrated sulfuric acid, it

dissolves to give a lemon-yellow solution, which remains unchanged upon dilution.[3]

Table 2: Physicochemical Data of C.I. Acid Yellow 42
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Property Value Reference

Physical State Bright yellow powder [3]

Molecular Weight 758.69 g/mol [2]

Density 1.617 g/cm³ (at 20°C) [3]

Water Solubility 17.27 g/L (at 20°C) [3]

Melting Point Data not readily available

Decomposition Temperature

During a fire, irritating and toxic

gases may be generated by

thermal decomposition or

combustion.

[4]

pKa Data not readily available

UV-Vis λmax Data not readily available

Molar Absorptivity (ε) Data not readily available

Experimental Protocols
Synthesis
The manufacturing process for C.I. Acid Yellow 42 involves a two-step diazotization and

coupling reaction.[2] A detailed, citable experimental protocol is not readily available in the

public domain. The general procedure is as follows:

Diazotization: 2,2′-Disulfo-4,4′-diaminobibenzene is subjected to double nitriding. This

involves treating the diamine with a source of nitrous acid (e.g., sodium nitrite in an acidic

medium) to convert both primary amino groups into diazonium salts.

Coupling Reaction: The resulting bis-diazonium salt is then coupled with two equivalents of

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one. This electrophilic aromatic substitution reaction

forms the two azo linkages, resulting in the final dye molecule.
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General Synthesis Workflow for C.I. Acid Yellow 42

Start Materials:
2,2′-Disulfo-4,4′-diaminobibenzene

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
Sodium Nitrite, Acid

Diazotization:
Double nitriding of 2,2′-Disulfo-4,4′-diaminobibenzene

Coupling Reaction:
With 2 equivalents of

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Crude C.I. Acid Yellow 42

Click to download full resolution via product page

Caption: General synthesis workflow for C.I. Acid Yellow 42.

Purification
A specific, detailed purification protocol for C.I. Acid Yellow 42 is not readily available.

However, a general method for purifying water-soluble azo dyes involves recrystallization. The

crude dye, often precipitated with sodium chloride, can be dissolved in a minimal amount of hot

water or a water-ethanol mixture. The solution is then filtered to remove any insoluble

impurities. Upon cooling, the purified dye crystallizes out and can be collected by filtration,

washed with a cold solvent, and dried.
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Experimental Workflow: Dyeing of Wool Fabric
The primary application of C.I. Acid Yellow 42 is in the dyeing of protein fibers like wool. The

following is a representative experimental workflow for this process.
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Experimental Workflow for Wool Dyeing with C.I. Acid Yellow 42

Prepare Wool Fabric:
Scour to remove impurities

Prepare Dyebath:
- Dissolve C.I. Acid Yellow 42 in water

- Add acetic acid or formic acid (to pH 4-5)
- Add Glauber's salt (leveling agent)

Dyeing Process:
- Immerse wetted wool in dyebath

- Gradually heat to 85-95°C
- Maintain temperature for 45-60 min with stirring

Rinsing:
- Cool down the dyebath

- Rinse the dyed fabric with cold water

Washing:
- Wash with a non-ionic detergent

- Rinse thoroughly

Drying:
Air-dry or tumble-dry at low temperature

Click to download full resolution via product page

Caption: Experimental workflow for dyeing wool with C.I. Acid Yellow 42.
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Applications in Research
While the primary use of C.I. Acid Yellow 42 is industrial, it has been used in some research

applications, particularly in studies related to environmental science and material science. For

instance, its adsorption from aqueous solutions onto various materials has been investigated

as a model for wastewater treatment. It has also been used in studies on the rates of dyeing of

textile fibers. There is currently no significant evidence of its application in drug development or

the study of specific biological signaling pathways.

Safety and Handling
C.I. Acid Yellow 42 should be handled with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. In its powdered form, a dust mask is

recommended to avoid inhalation.[4] It may cause skin and eye irritation.[4] In case of contact,

the affected area should be washed thoroughly with water. For detailed safety information, refer

to the Material Safety Data Sheet (MSDS).

Conclusion
C.I. Acid Yellow 42 is a well-characterized bis-azo dye with significant industrial importance.

This guide has provided a summary of its chemical structure, physicochemical properties, and

representative experimental protocols for its synthesis and application in wool dyeing. While

detailed, citable experimental protocols for its synthesis and purification are not readily

available in the public domain, the general principles are well-understood within the field of dye

chemistry. The provided data and workflows offer a valuable resource for researchers and

scientists working with this compound. Further research could focus on elucidating its complete

physicochemical profile, including its pKa and molar absorptivity, and exploring potential new

applications in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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